Cas no 88443-94-1 (Pentanedioic acid, 3-(11-cyclohexylundecyl)-3-hydroxy-)

Pentanedioic acid, 3-(11-cyclohexylundecyl)-3-hydroxy- structure
88443-94-1 structure
Product Name:Pentanedioic acid, 3-(11-cyclohexylundecyl)-3-hydroxy-
CAS No:88443-94-1
MF:C22H40O5
MW:384.550007820129
CID:632558
PubChem ID:20216520
Update Time:2025-04-19

Pentanedioic acid, 3-(11-cyclohexylundecyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid, 3-(11-cyclohexylundecyl)-3-hydroxy-
    • 3-(11-cyclohexylundecyl)-3-hydroxypentanedioic acid
    • 88443-94-1
    • DTXSID20603714
    • SCHEMBL10781633
    • Inchi: 1S/C22H40O5/c23-20(24)17-22(27,18-21(25)26)16-12-7-5-3-1-2-4-6-9-13-19-14-10-8-11-15-19/h19,27H,1-18H2,(H,23,24)(H,25,26)
    • InChI Key: QNOOXESZQYCTQP-UHFFFAOYSA-N
    • SMILES: OC(CC(=O)O)(CC(=O)O)CCCCCCCCCCCC1CCCCC1

Computed Properties

  • Exact Mass: 384.28757437g/mol
  • Monoisotopic Mass: 384.28757437g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 16
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 94.8Ų
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